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Compound of Interest

Compound Name: Methomyl-d3

Cat. No.: B15562426

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Methomyl-d3 (CAS: 1398109-07-3), a

deuterated analog of the carbamate insecticide methomyl. This document is intended to serve

as a comprehensive resource, detailing its chemical and physical properties, its primary

application as an internal standard in analytical chemistry, relevant experimental protocols, and

the toxicological pathways of its non-deuterated counterpart.

Core Quantitative Data
The following tables summarize the key quantitative data for Methomyl-d3, compiled from

various chemical suppliers and databases.

Table 1: Chemical and Physical Properties
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Property Value Source(s)

CAS Number 1398109-07-3 [1][2][3][4][5]

Molecular Formula C₅H₇D₃N₂O₂S

Molecular Weight 165.23 g/mol

Formal Name

N-[[(methyl-d₃-

amino)carbonyl]oxy]-

ethanimidothioic acid, methyl

ester

Synonyms
Methomyl D3, (E,Z)-Methomyl-

d3 (N-methyl-d3)

Appearance Solid, Crystalline

Color Colorless, White to off-white

Odor Sulphurous

Melting Point 78 - 79 °C

Solubility
Slightly soluble in Chloroform

and Methanol

Storage Temperature -20°C

Stability ≥ 4 years

Purity ≥98% (Methomyl)

Deuterium Incorporation
≥99% deuterated forms (d₁-

d₃); ≤1% d₀

Table 2: Toxicological Data for Unlabeled Methomyl
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Parameter Value Species Route Source(s)

LD₅₀ 30 mg/kg Rat Oral

LD₅₀ >2,000 mg/kg Rat Dermal

LD₅₀ 11.9 µ g/snail
Land snail (M.

obstructa)
-

Application in Analytical Chemistry
Methomyl-d3 is primarily utilized as an internal standard for the accurate quantification of

methomyl in various matrices by chromatographic techniques coupled with mass spectrometry,

such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass

Spectrometry (LC-MS). The use of a deuterated internal standard is a robust method to

compensate for matrix effects and variations in sample preparation and instrument response,

leading to more accurate and precise results.

Experimental Protocols
The following section details a representative experimental protocol for the analysis of

methomyl in a food matrix using Methomyl-d3 as an internal standard. This protocol is a

synthesis of the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

method.

Protocol: Quantification of Methomyl in a Food Matrix
using LC-MS/MS and Methomyl-d3 Internal Standard
1. Objective: To accurately quantify the concentration of methomyl in a food sample (e.g., fruits,

vegetables) using a deuterated internal standard.

2. Materials and Reagents:

Methomyl analytical standard

Methomyl-d3 internal standard solution (concentration to be determined based on expected

analyte levels)
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Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Formic acid, LC-MS grade

Anhydrous magnesium sulfate (MgSO₄)

Sodium chloride (NaCl)

Trisodium citrate dihydrate

Disodium hydrogen citrate sesquihydrate

Primary secondary amine (PSA) sorbent

C18 sorbent

Graphitized carbon black (GCB) sorbent (optional, for pigmented extracts)

Deionized water

3. Sample Preparation (QuEChERS Method):

Homogenize a representative 10-15 g sample of the food matrix.

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Spike the sample with a known amount of Methomyl-d3 internal standard solution. The

spiking level should be similar to the expected concentration of the analyte.

Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate

dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

Immediately cap and shake the tube vigorously for 1 minute.

Centrifuge at ≥3000 g for 5 minutes.
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Transfer an aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing a

mixture of dispersive solid-phase extraction (d-SPE) sorbents (e.g., 150 mg MgSO₄, 50 mg

PSA, and 50 mg C18). For highly pigmented samples, GCB may be included.

Vortex for 30 seconds.

Centrifuge at a high speed for 2 minutes.

Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

LC System: A high-performance liquid chromatography system.

Column: A suitable C18 reversed-phase column.

Mobile Phase: A gradient of water with 0.1% formic acid (A) and methanol or acetonitrile with

0.1% formic acid (B).

Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction

Monitoring (MRM) mode.

Ionization: Electrospray ionization (ESI) in positive mode.

5. MRM Transitions:

Methomyl: Precursor ion → Product ion 1, Precursor ion → Product ion 2 (specific m/z

values to be optimized).

Methomyl-d3: Precursor ion → Product ion 1, Precursor ion → Product ion 2 (specific m/z

values to be optimized, typically a +3 Da shift from the unlabeled analyte).

6. Quantification:

Construct a calibration curve using standards of unlabeled methomyl, each containing the

same constant concentration of Methomyl-d3.
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Plot the ratio of the peak area of the methomyl MRM transition to the peak area of the

Methomyl-d3 MRM transition against the concentration of methomyl.

Determine the concentration of methomyl in the sample by interpolating its peak area ratio

on the calibration curve.

Signaling and Logical Pathways
The primary mechanism of toxicity for methomyl involves the inhibition of the enzyme

acetylcholinesterase. A potential secondary pathway may involve the activation of the aryl

hydrocarbon receptor.

Primary Mechanism: Acetylcholinesterase Inhibition
Methomyl is a carbamate insecticide that acts as a reversible inhibitor of acetylcholinesterase

(AChE), a crucial enzyme in the nervous system. AChE is responsible for the hydrolysis of the

neurotransmitter acetylcholine (ACh) into choline and acetic acid, a process that terminates the

nerve signal at the synaptic cleft. By inhibiting AChE, methomyl causes an accumulation of

ACh in the synapse, leading to continuous stimulation of acetylcholine receptors. This results in

hyperexcitation of the nervous system, followed by paralysis and ultimately death of the insect.
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Caption: Methomyl inhibits acetylcholinesterase, leading to continuous nerve signaling.
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Experimental Workflow: In Vivo Metabolism Study
A typical workflow for an in vivo study investigating the metabolic fate of a compound like

methomyl is outlined below. Methomyl-d3 can be used as a tracer in such studies to

differentiate the administered compound from its metabolites.

Start

Animal Dosing
(with Methomyl/Methomyl-d3)

Clinical Observation

Sample Collection
(Blood, Tissues, Excreta)

Metabolite Extraction

LC-MS or GC-MS Analysis

Data Analysis and
Metabolite Identification

End
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Click to download full resolution via product page

Caption: A general workflow for an in-vivo metabolism study of methomyl.

Logical Relationship: Analytical Method Selection
The choice of analytical instrumentation often depends on the properties of the analyte and the

complexity of the matrix.
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Caption: Factors influencing the choice between GC-MS and LC-MS for analysis.

This guide provides a foundational understanding of Methomyl-d3 and its application in

analytical science. For specific applications, further method development and validation are

essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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